2-(Benzimidazol-1-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
CAS No.: 1797319-76-6
Cat. No.: VC4184386
Molecular Formula: C20H22N4O
Molecular Weight: 334.423
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1797319-76-6 |
|---|---|
| Molecular Formula | C20H22N4O |
| Molecular Weight | 334.423 |
| IUPAC Name | 2-(benzimidazol-1-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide |
| Standard InChI | InChI=1S/C20H22N4O/c25-20(14-23-15-22-18-10-4-5-11-19(18)23)21-13-17-9-6-12-24(17)16-7-2-1-3-8-16/h1-5,7-8,10-11,15,17H,6,9,12-14H2,(H,21,25) |
| Standard InChI Key | LXQDTAZKXSLRGR-UHFFFAOYSA-N |
| SMILES | C1CC(N(C1)C2=CC=CC=C2)CNC(=O)CN3C=NC4=CC=CC=C43 |
Introduction
2-(Benzimidazol-1-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide is a complex organic compound with a molecular weight of approximately 334.4 g/mol, as indicated by its CAS number 1797319-76-6 . This compound combines a benzimidazole moiety with a pyrrolidinone core, which are both significant in medicinal chemistry due to their potential biological activities.
Potential Applications
Given its structural components, 2-(Benzimidazol-1-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide may have applications in medicinal chemistry, particularly in the development of drugs targeting specific biological pathways.
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Antimicrobial Activity: Compounds with benzimidazole and pyrrolidinone moieties have shown antimicrobial properties, suggesting potential use against bacterial or fungal infections .
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Antiparasitic Activity: The benzimidazole core is known for its antiparasitic properties, making this compound a candidate for further investigation in treating parasitic diseases .
Future Directions
Further research is needed to fully explore the potential of 2-(Benzimidazol-1-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide. This could involve:
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Synthesis Optimization: Improving synthesis methods to increase yield and purity.
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Biological Evaluation: Conducting in vitro and in vivo studies to assess its efficacy and safety.
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Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological activity while minimizing side effects.
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